N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)acetamide
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Description
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C23H23N3O4S and its molecular weight is 437.51. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis via Cascade Reactions
Research has shown that thioureido-acetamides are quantitatively accessible and serve as precursors for the synthesis of various heterocycles through one-pot cascade reactions. These processes are notable for their excellent atom economy and have been used to produce compounds like 2-iminothiazoles, thioparabanic acids, and imidazo[1,2-c]pyrimidines, which are crucial for the development of new pharmaceuticals and materials (J. Schmeyers & G. Kaupp, 2002).
Antimicrobial and Anti-Inflammatory Agents
A series of novel compounds synthesized for anti-inflammatory activity evaluation showed promising results in both in vitro and in vivo models. These compounds, utilizing similar structural motifs, have been examined for their potential as anti-inflammatory agents, highlighting the chemical's relevance in medical research (A. P. Nikalje, N. Hirani, & R. Nawle, 2015).
A3 Adenosine Receptor Antagonists
Research into enantiomeric compounds related to the chemical structure of interest has provided insights into potential A3 adenosine receptor antagonists. These findings have implications for developing new treatments for cardiovascular diseases, demonstrating the versatility of the compound's core structure in therapeutic applications (D. Rossi et al., 2016).
Analgesic and Anti-Inflammatory Applications
Research into compounds derived from similar structural frameworks has explored their use as analgesic and anti-inflammatory agents. These studies underscore the potential pharmaceutical applications of the compound , suggesting its utility in developing new therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).
Antibacterial and Antifungal Activities
Further research into derivatives of the compound has demonstrated significant antibacterial and antifungal activities. These findings are crucial for the development of new antimicrobial agents, indicating the compound's potential as a foundation for synthesizing new drugs to combat resistant strains of bacteria and fungi (Poonam Devi, M. Shahnaz, & D. Prasad, 2022).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-[4-methyl-6-oxo-2-(1-phenylethylsulfanyl)-1H-pyrimidin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O4S/c1-14-18(11-21(27)24-12-16-8-9-19-20(10-16)30-13-29-19)22(28)26-23(25-14)31-15(2)17-6-4-3-5-7-17/h3-10,15H,11-13H2,1-2H3,(H,24,27)(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDMGKNLEHNFDCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)SC(C)C2=CC=CC=C2)CC(=O)NCC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.